Cas no 66727-64-8 (1-ethyl-2-methyl-1H-indole-3-carbaldehyde)

1-Ethyl-2-methyl-1H-indole-3-carbaldehyde is a substituted indole derivative characterized by its aldehyde functional group at the 3-position and ethyl and methyl substituents at the 1- and 2-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical agents. Its structural features enable selective reactivity in condensation and nucleophilic addition reactions, making it valuable for constructing complex molecular frameworks. The presence of both alkyl and formyl groups enhances its utility in fine chemical applications, including the development of dyes, agrochemicals, and bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to oxidation and light.
1-ethyl-2-methyl-1H-indole-3-carbaldehyde structure
66727-64-8 structure
Product Name:1-ethyl-2-methyl-1H-indole-3-carbaldehyde
CAS No:66727-64-8
MF:C12H13NO
MW:187.237723112106
MDL:MFCD03906275
CID:964513
PubChem ID:956584
Update Time:2025-05-28

1-ethyl-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-ETHYL-2-METHYL-1H-INDOLE-3-CARBALDEHYDE
    • 1-ethyl-2-methylindole-3-carbaldehyde
    • 1-ethyl-2-methyl-1H-indole-3-carboxaldehyde
    • 1-ethyl-2-methylindole-3-carboxaldehyde
    • 1-ethyl-3-formyl-2-methylindole
    • LS-06380
    • AKOS000100082
    • CS-0374132
    • ASISCHEM W99822
    • 66727-64-8
    • FT-0678695
    • CKZNBOCUQMXJFD-UHFFFAOYSA-N
    • SCHEMBL9189744
    • MFCD03906275
    • DTXSID60359288
    • BB 0217185
    • STK260142
    • ALBB-020909
    • 1H-Indole-3-carboxaldehyde, 1-ethyl-2-methyl-
    • 1-ethyl-2-methyl-1H-indole-3-carbaldehyde
    • MDL： MFCD03906275
    • Inchi： 1S/C12H13NO/c1-3-13-9(2)11(8-14)10-6-4-5-7-12(10)13/h4-8H,3H2,1-2H3
    • InChI Key： CKZNBOCUQMXJFD-UHFFFAOYSA-N
    • SMILES： O=CC1C2C=CC=CC=2N(CC)C=1C

Computed Properties

  • Exact Mass: 187.10000
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.06
  • Boiling Point: 343.9°C at 760 mmHg
  • Flash Point: 161.8°C
  • Refractive Index: 1.567
  • PSA: 22.00000
  • LogP: 2.78210

1-ethyl-2-methyl-1H-indole-3-carbaldehyde Security Information

  • HazardClass：IRRITANT

1-ethyl-2-methyl-1H-indole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-ethyl-2-methyl-1H-indole-3-carbaldehyde Pricemore >>

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